3-Fluoro-pyrazine-2-carbonitrile
CAS No.:
Cat. No.: VC15739344
Molecular Formula: C5H2FN3
Molecular Weight: 123.09 g/mol
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Specification
Molecular Formula | C5H2FN3 |
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Molecular Weight | 123.09 g/mol |
IUPAC Name | 3-fluoropyrazine-2-carbonitrile |
Standard InChI | InChI=1S/C5H2FN3/c6-5-4(3-7)8-1-2-9-5/h1-2H |
Standard InChI Key | COXOPIYTYHDTHA-UHFFFAOYSA-N |
Canonical SMILES | C1=CN=C(C(=N1)C#N)F |
Introduction
3-Fluoro-pyrazine-2-carbonitrile is a chemical compound with the molecular formula C₅H₂FN₃. It is a derivative of pyrazine, a heterocyclic aromatic organic compound. Pyrazine derivatives are known for their diverse biological activities and applications in pharmaceuticals and materials science.
Synthesis and Reactions
While specific synthesis methods for 3-Fluoro-pyrazine-2-carbonitrile are not detailed in the available literature, pyrazine derivatives are often synthesized through various organic reactions, including condensation reactions and nucleophilic substitutions. The presence of a cyano group allows for further functionalization through hydrolysis or reduction reactions.
Safety and Hazards
The compound is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as harmful if swallowed, in contact with skin, and if inhaled. It causes skin and eye irritation and may cause respiratory irritation .
Hazard Class | Description |
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Acute Tox. 4 | Harmful if swallowed, in contact with skin, if inhaled |
Skin Irrit. 2 | Causes skin irritation |
Eye Irrit. 2A | Causes serious eye irritation |
STOT SE 3 | May cause respiratory irritation |
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